Cas no 1177765-79-5 (5-(Methoxycarbonyl)-5-methyl-2-(3-pyridinyl)-3-pyrrolidinecarboxylic acid dihydrochloride)

• Product Name: 5-(Methoxycarbonyl)-5-methyl-2-(3-pyridinyl)-3-pyrrolidinecarboxylic acid dihydrochloride
• CAS No: 1177765-79-5
• MF: C₁₃H₁₈Cl₂N₂O₄
• MW: 337.199021816254
• CID: 4683651
• Update Time: 2025-05-21

5-(Methoxycarbonyl)-5-methyl-2-(3-pyridinyl)-3-pyrrolidinecarboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(methoxycarbonyl)-5-methyl-2-(3-pyridinyl)-3-pyrrolidinecarboxylic acid dihydrochloride
• 5-(methoxycarbonyl)-5-methyl-2-(pyridin-3-yl)pyrrolidine-3-carboxylic acid dihydrochloride
• RP16737
• OR303869
• methoxycarbonylmethylpyridinylpyrrolidinecarboxylicaciddihydrochloride
• 5-(Methoxycarbonyl)-5-methyl-2-(3-pyridinyl)-3-pyrrolidinecarboxylic acid di hydrochloride
• 5-(Methoxycarbonyl)-5-methyl-2-(3-pyridinyl)-3-pyrrolidinecarboxylic acid dihydrochloride

• Inchi： 1S/C13H16N2O4.2ClH/c1-13(12(18)19-2)6-9(11(16)17)10(15-13)8-4-3-5-14-7-8;;/h3-5,7,9-10,15H,6H2,1-2H3,(H,16,17);2*1H
• InChI Key： OBHUGOOAEPEOMH-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C(C1(C)CC(C(=O)O)C(C2C=NC=CC=2)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 374
• Topological Polar Surface Area: 88.5

5-(Methoxycarbonyl)-5-methyl-2-(3-pyridinyl)-3-pyrrolidinecarboxylic acid dihydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-(Methoxycarbonyl)-5-methyl-2-(3-pyridinyl)-3-pyrrolidinecarboxylic acid dihydrochloride

5-(Methoxycarbonyl)-5-methyl-2-(3-pyridinyl)-3-pyrrolidinecarboxylic Acid Dihydrochloride: A Comprehensive Overview

5-(Methoxycarbonyl)-5-methyl-2-(3-pyridinyl)-3-pyrrolidinecarboxylic acid dihydrochloride (CAS No. 1177765-79-5) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecule features a pyrrolidine ring substituted with a methoxycarbonyl group, a methyl group, and a pyridinyl moiety, making it a valuable target for research into drug development.

The pyrrolidine ring serves as the core structure of this compound, providing a rigid framework that facilitates interactions with biological targets. The methoxycarbonyl group and methyl group attached to the pyrrolidine ring contribute to the compound's hydrophobicity and stability, while the pyridinyl moiety introduces aromaticity and potential hydrogen bonding capabilities. These structural features collectively enhance the compound's bioavailability and pharmacokinetic properties, making it an attractive candidate for drug design.

Recent studies have focused on the antidepressant properties of this compound, particularly its ability to modulate serotonin and norepinephrine reuptake in neuronal models. Researchers have reported that 5-(Methoxycarbonyl)-5-methyl-2-(3-pyridinyl)-3-pyrrolidinecarboxylic acid dihydrochloride exhibits potent inhibitory effects on serotonin transporter (SERT) activity, which is a key target for treating major depressive disorders. Additionally, preclinical trials have demonstrated its efficacy in reducing anxiety-like behaviors in animal models, suggesting its potential as an anxiolytic agent.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the coupling of pyrrolidine derivatives with pyridine-containing intermediates. The use of dihydrochloride salt ensures optimal solubility and stability during purification and storage. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to confirm the purity and structural integrity of the final product.

The biological evaluation of this compound has revealed its selectivity for certain receptor subtypes, which is crucial for minimizing off-target effects and improving therapeutic efficacy. For instance, studies have shown that it selectively binds to 5-HT1A receptors, which are implicated in mood regulation and cognitive function. This selectivity underscores its potential as a novel therapeutic agent for conditions such as generalized anxiety disorder (GAD) and post-traumatic stress disorder (PTSD).

Furthermore, ongoing research is exploring the neuroprotective properties of this compound in neurodegenerative diseases such as Alzheimer's disease (AD). Preclinical data indicate that it may inhibit amyloid-beta peptide aggregation and reduce oxidative stress in neuronal cells, suggesting its role in protecting against neurotoxicity. These findings highlight the compound's versatility across multiple therapeutic areas.

In conclusion, 5-(Methoxycarbonyl)-5-methyl-2-(3-pyridinyl)-3-pyrrolidinecarboxylic acid dihydrochloride (CAS No. 1177765-79-5) represents a promising lead compound in drug discovery due to its unique chemical structure, favorable pharmacokinetic properties, and diverse biological activities. As research continues to uncover its full potential, this compound holds great promise for advancing treatments in mental health disorders and neurodegenerative diseases.